Cas no 777918-08-8 (3-Cyclopentene-1-carboxylicacid, 2-methyl-, methyl ester, (1S,2S)-)

• Product Name: 3-Cyclopentene-1-carboxylicacid, 2-methyl-, methyl ester, (1S,2S)-
• CAS No: 777918-08-8
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 553115
• PubChem ID: 45089901
• Update Time: 2025-04-19

3-Cyclopentene-1-carboxylicacid, 2-methyl-, methyl ester, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1-carboxylicacid, 2-methyl-, methyl ester, (1S,2S)-
• 3-Cyclopentene-1-carboxylicacid,2-methyl-,methylester,(1S,2S)-(9CI)
• 777918-08-8

• Inchi： 1S/C8H12O2/c1-6-4-3-5-7(6)8(9)10-2/h3-4,6-7H,5H2,1-2H3/t6-,7-/m0/s1
• InChI Key： KOIOQUNLIZTNKL-BQBZGAKWSA-N
• SMILES： O(C)C([C@H]1CC=C[C@@H]1C)=O

Computed Properties

• Exact Mass: 140.084
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.6